3'-(Trifluoromethoxy)biphenyl-3-ethylamine

Specification

• Molecular Formula: C15H14F3NO
• Molecular Weight: 281.27 g/mol
• IUPAC Name: 2-[3-[3-(trifluoromethoxy)phenyl]phenyl]ethanamine
• Standard InChI: InChI=1S/C15H14F3NO/c16-15(17,18)20-14-6-2-5-13(10-14)12-4-1-3-11(9-12)7-8-19/h1-6,9-10H,7-8,19H2
• Standard InChI Key: YOUGSOOICXDLRM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)C2=CC(=CC=C2)OC(F)(F)F)CCN
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=CC=C2)OC(F)(F)F)CCN

Introduction

3'-(Trifluoromethoxy)biphenyl-3-ethylamine is a compound belonging to the class of biphenyl derivatives. It is characterized by the presence of a trifluoromethoxy group, which is a fluorinated functional group known for its unique chemical properties and biological activities. This compound is of interest in various fields of chemistry and pharmacology due to its potential applications in drug development and material science.

Synthesis and Preparation

The synthesis of 3'-(Trifluoromethoxy)biphenyl-3-ethylamine typically involves multi-step reactions starting from biphenyl precursors. The trifluoromethoxy group can be introduced using trifluoromethoxylation reagents, which are increasingly important in fluorine chemistry due to their versatility and the unique properties they impart to molecules.

Biological and Pharmacological Activities

While specific biological activities of 3'-(Trifluoromethoxy)biphenyl-3-ethylamine have not been extensively documented, compounds with similar structures and functional groups have shown potential in various therapeutic areas. For example, trifluoromethoxy-substituted compounds are being explored for their antimalarial properties due to their ability to interact with specific biological targets. Additionally, fluorinated compounds are often used in drug development due to their improved pharmacokinetic profiles.

Research Findings and Future Directions

Research on biphenyl derivatives with trifluoromethoxy groups is ongoing, with a focus on understanding their chemical and biological properties. These compounds are of interest for their potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. Future studies should aim to explore the specific biological activities of 3'-(Trifluoromethoxy)biphenyl-3-ethylamine and its potential as a lead compound for drug development.